Cas no 66673-22-1 (Yuanhuacin)

• Product Name: Yuanhuacin
• CAS No: 66673-22-1
• MF: C₃₇H₄₄O₁₀
• MW: 648.739272117615
• CID: 964403
• Update Time: 2023-08-02

Yuanhuacin Chemical and Physical Properties

Names and Identifiers

• Yuanhuacin
• Gnidilatidin
• Yuanhuatie
• Yuanhuacium ester A
• Yuanhuacine
• Stillingia factor S(sub 6)
• Odoracin
• NSC270919

• Inchi： 1S/C37H44O10/c1-6-7-8-9-10-11-15-18-34-45-30-26-29-33(20-38,44-29)32(41)35(42)25(19-22(4)27(35)39)37(26,47-34)23(5)28(36(30,46-34)21(2)3)43-31(40)24-16-13-12-14-17-24/h10-19,23,25-26,28-30,32,38,41-42H,2,6-9,20H2,1,3-5H3/b11-10+,18-15+/t23-,25-,26+,28-,29+,30-,32-,33+,34?,35-,36+,37+/m1/s1
• InChI Key： CGSGRJNIABXQJQ-CAAOHEDASA-N
• SMILES： O1[C@]2(CO)[C@H]([C@@]3(C(C(C)=C[C@H]3[C@@]34[C@H](C)[C@H]([C@@]5(C(=C)C)[C@@H]([C@@H]3[C@H]12)OC(/C=C/C=C/CCCCC)(O5)O4)OC(C1C=CC=CC=1)=O)=O)O)O

Computed Properties

• Exact Mass: 648.293448
• Monoisotopic Mass: 648.293448
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 47
• Rotatable Bond Count: 11
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144

Experimental Properties

• PSA: 144.28000
• LogP: 3.70440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Rhamnofolane and daphnane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Rhamnofolane and daphnane diterpenoids